Cas no 202197-30-6 (1H-Indazol-5-amine,1-[(2-fluorophenyl)methyl]-)

• Product Name: 1H-Indazol-5-amine,1-[(2-fluorophenyl)methyl]-
• CAS No: 202197-30-6
• MF: C₁₄H₁₂FN₃
• MW: 241.263586044312
• CID: 241040
• PubChem ID: 21952055
• Update Time: 2025-04-19

1H-Indazol-5-amine,1-[(2-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-5-amine,1-[(2-fluorophenyl)methyl]-
• 1-[(2-fluorophenyl)methyl]indazol-5-amine
• 5-Amino-1-(2-fluorobenzyl)-1H-indazole
• 1H-Indazol-5-amine,1-[(2-fluorophenyl)methyl]
• 1-(2-Fluorobenzyl)-1H-indazol-5-amine
• 1-[(2-Fluorophenyl)methyl]-1H-indazol-5-amine
• TQP1063
• HNAXFSKDGWBXFI-UHFFFAOYSA-N
• 1-(2-fluoro-benzyl)-1H-indazol-5-ylamine
• 1-(2-fluorobenzyl)-1H-indazol-5-ylamine
• DTXSID00620661
• SCHEMBL3321752
• 202197-30-6

• MDL： MFCD10565669
• Inchi： 1S/C14H12FN3/c15-13-4-2-1-3-10(13)9-18-14-6-5-12(16)7-11(14)8-17-18/h1-8H,9,16H2
• InChI Key： HNAXFSKDGWBXFI-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C2C=CC(=CC=2C=N1)N

Computed Properties

• Exact Mass: 241.10200
• Monoisotopic Mass: 241.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84000
• LogP: 3.38710